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Compound of Interest

Methyl 2-chloro-6-fluoroquinoline-
Compound Name:
4-carboxylate

CAS No.: 1243032-25-8

Cat. No.: B1392451

Get Quote

Focus Compound: N-(3-Chloro-4-
fluorophenyl)furan-2-carboxamide[1]
Executive Summary

In the high-throughput landscape of Fragment-Based Drug Discovery (FBDD), small molecule
scaffolds with defined vectors for substitution are critical.[1] The compound with the molecular
formula C11H7CIFNO2—specifically the isomer N-(3-chloro-4-fluorophenyl)furan-2-
carboxamide—represents a quintessential "linker-scaffold" architecture.[1]

This guide dissects the IUPAC nomenclature, synthetic pathways, and medicinal chemistry
applications of this compound.[1] It is designed for medicinal chemists and process scientists
requiring a rigorous, self-validating protocol for the identification and utilization of this aryl-
heteroaryl amide.[1]

Part 1: Chemical Identity & IUPAC Nomenclature[1]
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Precise nomenclature is the bedrock of reproducibility.[1] For C11H7CIFNOZ2, the IUPAC name
is derived by treating the molecule as a derivative of furan-2-carboxamide, where the nitrogen
atom is substituted with a halogenated phenyl ring.[1]

1.1 Structural Breakdown[1]

e Principal Functional Group: Carboxamide (-CONH-).[1] The carbon of the amide group is
part of the parent structure derived from furan.[1]

» Parent Heterocycle: Furan (oxygen-containing 5-membered aromatic ring).[1]

o Substituent: 3-Chloro-4-fluorophenyl group attached to the amide nitrogen.[1][2]

1.2 Numbering Logic

e Furan Ring: The oxygen is position 1.[1] The carbon attached to the carbonyl is position 2.[1]
e Phenyl Ring: The carbon attached to the nitrogen is position 1'.[1]

o The fluorine is at position 4' (para to the nitrogen).[1]

o The chlorine is at position 3' (meta to the nitrogen).[1]

o Note on Priority: Fluorine and Chlorine are ranked alphabetically in naming but numbered
to give the lowest locants.[1] However, relative to the attachment point (1'), the positions
are fixed by the structure.[1]

Final IUPAC Name:N-(3-Chloro-4-fluorophenyl)furan-2-carboxamide[1]

1.3 Physicochemical Profile (Computed)
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Property Value Context for Drug Design
) Ideal for Fragment-Based

Molecular Weight 239.63 g/mol _

Design (<300 Da)

Moderate lipophilicity; good
cLogP ~2.9 Pop y J

membrane permeability

] Critical for hinge binding in

H-Bond Donors 1 (Amide NH) ]

kinases
H-Bond Acceptors 2 (Furan O, Amide O) Vector for solvent interactions

Low conformational entropy
Rotatable Bonds 3

penalty upon binding

Part 2: Synthetic Pathways (The "How-To")[1]

As a Senior Application Scientist, | recommend the Schotten-Baumann reaction or a catalyzed
nucleophilic acyl substitution for generating this scaffold. These methods are preferred over
direct coupling reagents (EDC/HOBt) for this specific substrate due to the lower nucleophilicity
of the electron-deficient aniline.[1]

2.1 Reaction Mechanism & Protocol

The synthesis involves the reaction of furan-2-carbonyl chloride with 3-chloro-4-fluoroaniline.[1]

Reagents:

Furan-2-carbonyl chloride (1.1 eq)[1]

3-Chloro-4-fluoroaniline (1.0 eq)[1]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)[1]

Solvent: Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step Protocol:
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e Preparation: Charge a flame-dried round-bottom flask with 3-chloro-4-fluoroaniline dissolved
in anhydrous DCM under an inert atmosphere (

)

o Base Addition: Add TEA dropwise at 0°C. The base acts as a scavenger for the HCI
byproduct, driving the equilibrium forward.[1]

e Acylation: Add furan-2-carbonyl chloride dropwise over 15 minutes. Causality: Slow addition
prevents exotherm-related side reactions.[1]

e Monitoring: Warm to room temperature and stir for 2 hours. Monitor via TLC (30%
EtOAc/Hexanes) or LC-MS.[1]

e Workup: Quench with saturated

. Extract with DCM.[1] Wash organic layer with 1M HCI (to remove unreacted aniline)
followed by brine.[1]

 Purification: Recrystallize from Ethanol/Water or perform flash chromatography (

2.2 Visualization of Synthetic Logic

Furan-2-carbonyl chloride

(Electrophile) Nucleophilic Attack
\N________"i S
3-Chloro-4-fluoroaniline Tetrahedral 1 Elimination of Cl- N-(3-chloro-4-fluorophenyl)
(Nucleophile) I Intermediate | furan-2-carboxamide

Proton Sponge @' _________ 1

Base (TEA)
(HCI Scavenger)

Click to download full resolution via product page

Caption: Figure 1. Nucleophilic acyl substitution pathway.[1] The base (TEA) is critical for
neutralizing the HCI byproduct, preventing protonation of the aniline nucleophile.[1]
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Part 3: Application in Drug Discovery[1]

This scaffold is not merely a chemical curiosity; it acts as a bioisostere for various kinase
inhibitors.

3.1 Structure-Activity Relationship (SAR)[1]

e The Furan Ring: Often serves as a bioisostere for a phenyl or thiophene ring.[1] The oxygen
atom can act as a weak H-bond acceptor.[1]

e The Halogens (Cl, F):

o Metabolic Stability: The fluorine at the 4-position blocks metabolic oxidation (para-
hydroxylation) by Cytochrome P450 enzymes.[1]

o Lipophilicity: The chlorine atom increases lipophilicity and fills hydrophobic pockets in the
target protein (e.g., the "back pocket" of a kinase ATP site).[1]

o The Amide Linker: Provides a rigid geometry and a key hydrogen bond donor/acceptor motif
essential for orienting the molecule within the binding site.[1]

3.2 Biological Interaction Diagram[1]

C11H7CIFNO2 Scaffold

Prevents Oxidation

Hydrophobic Pocket Fill
(3-Chloro)

Metabolic Blockade
(4-Fluoro)

H-Bond Donor/Acceptor
(Amide Linker)

Bioisostere
(Furan Ring)

Click to download full resolution via product page

Caption: Figure 2.[1] Pharmacophoric features of the C11H7CIFNO2 scaffold highlighting its
utility in optimizing drug-target interactions.

Part 4: Analytical Protocols (Self-Validating Systems)
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To ensure the integrity of the synthesized compound, the following analytical signatures must
be verified.

4.1 1H NMR Interpretation (DMSO-d6, 400 MHz)
e Amide NH: Singlet,

10.0-10.5 ppm (Exchangeable with

)[1]

e Furan Protons:
o H-5: Doublet,
~7.9 ppm.[1]
o H-3: Doublet,
~7.3 ppm.[1]
o H-4: Multiplet/Doublet of doublets,
~6.7 ppm.[1]
e Aromatic Protons (Aniline ring):
o H-2' (between Cl and N): Doublet/Singlet,

~8.0 ppm (Deshielded by Cl and Amide).[1]

o H-6" Doublet of doublets.[1]

o H-5" Triplet/Multiplet (due to F coupling).[1]

4.2 Mass Spectrometry (LC-MS)

¢ lonization Mode: ESI Positive (+).[1]

o Expected Parent lon:
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(for

)-[1]

 |sotope Pattern: Distinct 3:1 ratio for M+H (240) and M+H+2 (242) due to the Chlorine atom.
[1] This is the primary validation check.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1392451/docs#technical-guide-structural-elucidation-
and-synthetic-utility-of-c11h7clfno2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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